Cas no 100059-45-8 (Benzaldehyde, 4,5-diethoxy-2-hydroxy-)
100059-45-8 structure
Product Name:Benzaldehyde, 4,5-diethoxy-2-hydroxy-
CAS No:100059-45-8
MF:C11H14O4
MW:210.226463794708
CID:1124478
PubChem ID:22039093
Update Time:2025-04-20
Benzaldehyde, 4,5-diethoxy-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4,5-diethoxy-2-hydroxy-
- 4,5-diethoxy-2-hydroxy-benzaldehyde
- 100059-45-8
- 4,5-diethoxy-2-hydroxybenzaldehyde
- SCHEMBL3578196
-
- Inchi: 1S/C11H14O4/c1-3-14-10-5-8(7-12)9(13)6-11(10)15-4-2/h5-7,13H,3-4H2,1-2H3
- InChI Key: DEMKNCFRRLVKPM-UHFFFAOYSA-N
- SMILES: O(CC)C1C=C(C=O)C(=CC=1OCC)O
Computed Properties
- Exact Mass: 210.089209g/mol
- Monoisotopic Mass: 210.089209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 210.23g/mol
- XLogP3: 2.3
- Topological Polar Surface Area: 55.8Ų
Benzaldehyde, 4,5-diethoxy-2-hydroxy- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
100059-45-8 (Benzaldehyde, 4,5-diethoxy-2-hydroxy-) Related Products
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- 22383-86-4(2-Hydroxy-3,4-dimethoxy-6-methylbenzaldehyde)
- 100256-89-1(3-Ethoxy-2-propoxybenzaldehyde)
- 2103-57-3(2,3,4-Trimethoxybenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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